Cas no 378211-85-9 (Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid)

Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid is a versatile organic compound with significant applications in medicinal chemistry. It exhibits unique structural features that contribute to its pharmacological activity. This compound is known for its high purity and stability, making it an ideal starting material for the synthesis of various bioactive molecules. Its modular structure facilitates structural modifications, allowing for the development of novel therapeutic agents with potential applications in oncology and other therapeutic areas.
Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid structure
378211-85-9 structure
Product Name:Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
CAS No:378211-85-9
MF:C7H5N3O2
MW:163.133500814438
MDL:MFCD00297221
CID:298238
PubChem ID:670824
Update Time:2025-07-31

Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
    • pyrazolo[1,5-a]pyrimidine-2-carboxylic acid(SALTDATA: 0.5H2O)
    • Z1198153206
    • SY079294
    • 8-hydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid
    • pyrazolo[1,5-a]pyrimidinecarboxylic acid
    • F2169-0748
    • FT-0677361
    • CHEMBL1976824
    • SCHEMBL569917
    • 378211-85-9
    • DTXSID40350016
    • A823891
    • Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 95%
    • EN300-83527
    • AS-41275
    • CS-0133047
    • AKOS000304169
    • cid_670824
    • MLS-0471590.0001
    • BB 0259916
    • BDBM91535
    • Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, AldrichCPR
    • 2-pyrazolo[1,5-a]pyrimidinecarboxylic acid
    • AMY10804
    • AB05942
    • MFCD00297221
    • Pyrazolo[1,5-a]pyrimidine-2-carboxylicacid
    • STK315333
    • BBL039387
    • DB-069602
    • ALBB-022493
    • MDL： MFCD00297221
    • Inchi： 1S/C7H5N3O2/c11-7(12)5-4-6-8-2-1-3-10(6)9-5/h1-4H,(H,11,12)
    • InChI Key： DZPAOAZDQHZRGG-UHFFFAOYSA-N
    • SMILES： OC(C1C=C2N=CC=CN2N=1)=O

Computed Properties

  • Exact Mass: 163.03800
  • Monoisotopic Mass: 163.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.5A^2
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.58
  • Refractive Index: 1.738
  • PSA: 67.49000
  • LogP: 0.42750

Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid Security Information

  • Hazard Category Code： 22-43
  • Safety Instruction： 36/37
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
68R0195-1g
Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
 378211-85-9 96%
1g
 1102.46CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
68R0195-5g
Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
 378211-85-9 96%
5g
 3375.21CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
68R0195-25g
Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
 378211-85-9 96%
25g
 10176.51CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
012791-500mg
Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
 378211-85-9
500mg
 1413.0CNY 2021-07-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
012791-1g
Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
 378211-85-9
1g
 2177.0CNY 2021-07-02
Chemenu
CM122854-250mg
pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
 378211-85-9 95%+
250mg
 $151 2022-09-01
Chemenu
CM122854-1g
pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
 378211-85-9 95%+
1g
 $114 2024-07-17
Chemenu
CM122854-5g
pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
 378211-85-9 95%+
5g
 $569 2024-07-17
Apollo Scientific
OR961056-250mg
Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
 378211-85-9 95%
250mg
 £27.00 2025-02-21
Apollo Scientific
OR961056-1g
Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
 378211-85-9 95%
1g
 £85.00 2025-02-21

Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid Related Literature

378211-85-9 (Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid) Related Products

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd